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For researchers, scientists, and drug development professionals navigating the complexities of

quantitative lipidomics, the choice of an internal standard is a critical determinant of data

accuracy and reliability. This guide provides a detailed comparison of the Avanti

UltimateSPLASH ONE mix with other commercially available alternatives, supported by

experimental data and standardized protocols to aid in the selection of the most appropriate

standard for your analytical needs.

Introduction to Internal Standards in Lipidomics
Quantitative lipidomics by mass spectrometry (MS) relies on the use of internal standards to

correct for variations inherent in the analytical workflow, from sample preparation to MS

analysis. Ideally, an internal standard should be a stable isotope-labeled analog of the analyte

of interest, added to the sample at a known concentration prior to extraction. This allows for the

normalization of analytical variability, including extraction efficiency, matrix effects, and

instrument response. The Avanti UltimateSPLASH ONE mix is a comprehensive, commercially

available internal standard solution designed to address the challenges of broad-spectrum lipid

quantification.
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Avanti UltimateSPLASH ONE: A Deep Dive
The Avanti UltimateSPLASH ONE is a meticulously characterized mixture of 69 deuterium-

labeled lipids, spanning 15 distinct lipid classes.[1] This comprehensive standard is designed

for broad applicability in high-throughput lipidomics workflows. A key feature of this mix is the

inclusion of a wide range of chain lengths and unsaturation variants within each lipid class,

which helps to control for differences in ionization and fragmentation efficiency between

different lipid species.[2][3] The standards are also designed to appear in spectral gaps,

minimizing interference with endogenous lipids.[2][3]

Quantitative Performance of a Comprehensive Internal
Standard Approach
A 2023 study published in Analytical Chemistry by Omic-Scale High-Throughput Quantitative

LC-MS/MS Approach for Circulatory Lipid Phenotyping in Clinical Research provides a robust

validation of a quantitative lipidomics workflow employing a comprehensive panel of 75

isotopically labeled standards, including those found in the UltimateSPLASH ONE mix.[4] This

study demonstrates the high precision and broad applicability of this approach for analyzing

complex biological samples.

The workflow achieved the quantification of 795 lipid species in human plasma with a median

intra-day precision of 8.5% and a median inter-day precision of 10.9% across multiple batches.

This level of precision is crucial for the reliable detection of subtle lipidomic changes in clinical

research and drug development.

Comparison with Alternative Commercial
Lipidomics Standards
While the Avanti UltimateSPLASH ONE offers extensive coverage, several other commercial

internal standard kits are available, each with its own set of features and intended applications.

Here, we compare UltimateSPLASH ONE with two prominent alternatives: the SCIEX

Lipidyzer™ Platform Kits and MilliporeSigma's LIPIDOMIX® Quantitative Mass Spec

Standards.
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Feature
Avanti
UltimateSPLASH
ONE

SCIEX Lipidyzer™
Platform Kits

MilliporeSigma
LIPIDOMIX®
Standards

Number of Standards 69 deuterated lipids
Over 50 labeled

molecular species

Varies by kit (e.g., 14

in SPLASH

LIPIDOMIX)

Lipid Classes Covered 15 13

Varies by kit (e.g., 14

in SPLASH

LIPIDOMIX)

Key Features

Comprehensive

coverage of chain

lengths and

unsaturation,

designed to be in

spectral gaps.

Integrated system with

kits for internal

standards, tuning, and

QC.

Often tailored to

specific applications

(e.g., human plasma

lipid analysis).

Quantitative Data

High precision

demonstrated in

published studies

(e.g., median inter-day

precision of 10.9%).

Manufacturer reports

accurate and precise

quantitation.

Concentrations

verified for use as a

quantitative standard.

At present, there is a lack of publicly available, direct head-to-head comparative studies that

evaluate the quantitative performance (i.e., linearity, LOD, LOQ) of these specific commercial

kits under identical experimental conditions. The selection of a particular kit will therefore

depend on the specific requirements of the study, including the desired lipid coverage, the

analytical platform being used, and budgetary considerations.

Experimental Protocols for High-Throughput
Quantitative Lipidomics
The following is a detailed experimental protocol adapted from the aforementioned Analytical

Chemistry publication, which utilizes a comprehensive internal standard mixture for high-

throughput quantitative lipidomics.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lipid Extraction
To 10 µL of plasma, add 190 µL of a 1:1 (v/v) mixture of isopropanol and phosphate-buffered

saline containing the internal standard mix.

Vortex for 10 seconds and incubate at 4°C for 30 minutes.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a new tube for LC-MS/MS analysis.

Liquid Chromatography
Column: Waters ACQUITY UPLC BEH HILIC 1.7 µm, 2.1 × 100 mm

Mobile Phase A: Acetonitrile/Acetone (9:1, v/v) with 0.1% formic acid and 10 mM ammonium

formate

Mobile Phase B: Acetonitrile/Water (7:3, v/v) with 0.1% formic acid and 10 mM ammonium

formate

Gradient: A linear gradient from 1% to 50% B over 8 minutes, followed by a 2-minute wash at

98% B and a 2-minute re-equilibration at 1% B.

Flow Rate: 0.4 mL/min

Column Temperature: 45°C

Injection Volume: 2 µL

Mass Spectrometry
Instrument: A triple quadrupole mass spectrometer equipped with a heated electrospray

ionization (HESI) source.

Ionization Mode: Positive and negative ion switching.

Scan Type: Selected Reaction Monitoring (SRM).
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Data Acquisition: Timed-SRM was used to monitor specific precursor-product ion transitions

for each lipid species and internal standard.

Visualizing the Lipidomics Workflow and Signaling
Pathways
To further clarify the experimental process and the broader context of lipid analysis, the

following diagrams have been generated using the Graphviz (DOT language).
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Caption: A generalized workflow for quantitative lipidomics analysis.
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Caption: Simplified overview of major lipid signaling pathways.

Conclusion
The Avanti UltimateSPLASH ONE mix, and similar comprehensive internal standard solutions,

represent a significant advancement in the field of quantitative lipidomics. By providing broad

coverage of lipid classes and species, these standards enable researchers to achieve high

levels of precision and accuracy in their analyses. While direct comparative data between

different commercial kits is currently limited, the detailed experimental protocols and

performance data available for comprehensive standard mixtures provide a strong foundation

for the design and implementation of robust quantitative lipidomics workflows. The choice of a

specific internal standard should be guided by the analytical goals, the sample type, and the

instrumentation available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15556610?utm_src=pdf-custom-synthesis#bc-rfq
https://sciex.com/content/dam/SCIEX/pdf/tech-notes/biopharma/Lipidyzer-Kits-TechNote-RUO-MKT-02-3879-A.pdf
https://online.flippingbook.com/view/907519964
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/62bf0384f519398e257b58ed/original/omic-scale-quantitative-hilic-ms-ms-approach-for-circulatory-lipid-phenotyping-in-clinical-research.pdf
https://sciex.com/content/dam/SCIEX/pdf/tech-notes/all/lipidyzer_platform_workflow.pdf
https://www.benchchem.com/product/b15556610/docs#a-comparative-guide-to-quantitative-lipidomics-evaluating-avanti-ultimatesplash-one-and-alternatives
https://www.benchchem.com/product/b15556610/docs#a-comparative-guide-to-quantitative-lipidomics-evaluating-avanti-ultimatesplash-one-and-alternatives
https://www.benchchem.com/product/b15556610/docs#a-comparative-guide-to-quantitative-lipidomics-evaluating-avanti-ultimatesplash-one-and-alternatives
https://www.benchchem.com/product/b15556610/docs#a-comparative-guide-to-quantitative-lipidomics-evaluating-avanti-ultimatesplash-one-and-alternatives
https://www.benchchem.com/product/b15556610?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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